Cas no 1881544-57-5 (1,1-difluoro-3-methoxypentan-2-ol)

• Product Name: 1,1-difluoro-3-methoxypentan-2-ol
• CAS No: 1881544-57-5
• MF: C₆H₁₂F₂O₂
• MW: 154.155089378357
• CID: 6398814
• PubChem ID: 130718422
• Update Time: 2025-05-20

1,1-difluoro-3-methoxypentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-methoxypentan-2-ol
• EN300-1960150
• 1881544-57-5

• Inchi： 1S/C6H12F2O2/c1-3-4(10-2)5(9)6(7)8/h4-6,9H,3H2,1-2H3
• InChI Key： BVZFPLTUDBBNEA-UHFFFAOYSA-N
• SMILES： FC(C(C(CC)OC)O)F

Computed Properties

• Exact Mass: 154.08053595g/mol
• Monoisotopic Mass: 154.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 87.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Additional information on 1,1-difluoro-3-methoxypentan-2-ol

Introduction to 1,1-Difluoro-3-Methoxypentan-2-Ol (CAS No. 1881544-57-5)

1,1-Difluoro-3-methoxypentan-2-ol (CAS No. 1881544-57-5) is a unique organic compound that has garnered attention in the fields of organic synthesis and materials science. This compound is characterized by its difluorinated structure and the presence of a methoxy group, which contribute to its versatile chemical properties. Recent studies have highlighted its potential applications in drug development and advanced materials, making it a subject of interest for researchers worldwide.

The chemical structure of 1,1-difluoro-3-methoxypentan-2-ol consists of a pentanol backbone with two fluorine atoms attached to the first carbon and a methoxy group on the third carbon. This arrangement imparts unique electronic and steric properties to the molecule. The fluorine atoms are known to enhance the stability and reactivity of organic compounds, while the methoxy group introduces additional functional diversity. These features make the compound a valuable building block in organic synthesis.

Recent research has focused on the synthesis pathways of this compound, exploring methods that optimize yield and purity. One notable approach involves the use of fluorination reactions under controlled conditions, which allow for precise placement of the fluorine atoms. Additionally, studies have examined the role of catalysts in facilitating these reactions, leading to more efficient production processes.

In terms of applications, 1,1-difluoro-3-methoxypentan-2-ol has shown promise in the development of advanced polymers and biodegradable materials. Its ability to undergo various polymerization reactions makes it a candidate for creating materials with tailored mechanical and thermal properties. Furthermore, its biocompatibility has been explored in preclinical studies, suggesting potential uses in medical devices and drug delivery systems.

The compound's reactivity has also been studied in detail. Researchers have found that the presence of fluorine atoms enhances its ability to participate in nucleophilic substitutions and other key organic reactions. This property is particularly valuable in drug design, where precise control over molecular interactions is crucial.

Recent advancements in computational chemistry have enabled detailed modeling of 1,1-difluoro-3-methoxypentan-2-ol's molecular behavior. These models provide insights into its electronic structure and reactivity under various conditions, aiding in the design of new synthetic routes and applications.

In conclusion, 1,1-difluoro-3-methoxypentan-2-ol (CAS No. 1881544-57) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis and materials science, while ongoing research continues to uncover new applications and optimization strategies.